Cas no 683233-12-7 (1-(oxan-2-yl)methanamine hydrochloride)

• Product Name: 1-(oxan-2-yl)methanamine hydrochloride
• CAS No: 683233-12-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD06738971
• CID: 1071014
• PubChem ID: 43811037
• Update Time: 2025-05-23

1-(oxan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran-2-ylmethylamine hydrochloride
• (tetrahydro-2H-pyran-2-yl)methanamine hydrochloride
• 2H-pyran-2-methanamine, tetrahydro-, hydrochloride (1:1)
• LogP
• C-(Tetrahydro-pyran-2-yl)-methylamine hydrochloride
• 1-(oxan-2-yl)methanamine hydrochloride
• (TETRAHYDRO-2H-PYRAN-2-YL)METHANAMINEHYDROCHLORIDE
• SY344444
• AKOS026730169
• SY344445
• C-(TETRAHYDropyRAN-2-YL)methylAMINE HCl
• 683233-12-7
• J-524877
• MFCD22581685
• (TETRAHYDRO-2H-PYRAN-2-YLMETHYL)AMINE HYDROCHLORIDE
• EN300-55153
• [(2R)-tetrahydropyran-2-yl]methanamine
• FT-0647413
• (tetrahydro-2H-pyran-2-yl)methanamine;2-(Aminomethyl)tetrahydropyran
• AB28292
• AS-8933
• oxan-2-ylmethanamine;hydrochloride
• (oxan-2-yl)methanamine hydrochloride
• MFCD22581684
• NGHRATGQJXKQIQ-UHFFFAOYSA-N
• CS-0205807
• 2-aminomethyltetrahydropyran hydrochloride
• MFCD06738971
• Z839575544
• SCHEMBL1919167
• Tetrahydropyran-2-ylmethylamine hydrochloride, AldrichCPR
• 2H-Pyran-2-methanamine, tetrahydro-, hydrochloride
• (Tetrahydropyran-2-yl)methylamine hydrochloride
• 2-(Aminomethyl)tetrahydropyran HCl
• ALBB-024717

• MDL： MFCD06738971
• Inchi： 1S/C6H13NO.ClH/c7-5-6-3-1-2-4-8-6;/h6H,1-5,7H2;1H
• InChI Key： NGHRATGQJXKQIQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCCC1CN

Computed Properties

• Exact Mass: 151.07652
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 136-138 °C
• PSA: 35.25

1-(oxan-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(oxan-2-yl)methanamine hydrochloride

1-(oxan-2-yl)methanamine hydrochloride (CAS No: 683233-12-7)

1-(oxan-2-yl)methanamine hydrochloride, also known by its CAS number 683233-12-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of secondary amines, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methanamine group attached to an oxane ring, with the hydrochloride salt form being commonly studied and utilized in research settings.

The oxane ring in 1-(oxan-2-yl)methanamine hydrochloride plays a crucial role in its chemical behavior. Oxane, also known as tetrahydropyran, is a six-membered cyclic ether that imparts stability and solubility to the compound. The presence of the methanamine group introduces basicity, making this compound amenable to various chemical reactions, including nucleophilic substitutions and acid-base interactions. Recent studies have explored the role of such compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

One of the most promising applications of 1-(oxan-2-yl)methanamine hydrochloride lies in its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of peptide analogs and bioisosteres, which are critical in drug discovery efforts. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its use in constructing stable peptide backbones with enhanced bioavailability. The ability of this compound to form stable amides and ureas has made it a valuable intermediate in organic synthesis.

In addition to its synthetic applications, 1-(oxan-2-yl)methanamine hydrochloride has been investigated for its biological activity. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. A 2023 research article in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this compound showed potential as anti-inflammatory agents, warranting further exploration in animal models.

The synthesis of 1-(oxan-2-yl)methanamine hydrochloride involves a multi-step process that typically begins with the preparation of oxetane derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is essential for pharmacological studies requiring high stereochemical control. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions.

From an analytical standpoint, 1-(oxan-2-yl)methanamine hydrochloride has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are critical for ensuring the quality and consistency of the compound in both academic and industrial settings.

In conclusion, 1-(oxan-2-yl)methanamine hydrochloride (CAS No: 683233-12-7) is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique combination of structural features and chemical reactivity makes it an invaluable tool for researchers striving to develop innovative therapeutic agents. As ongoing studies continue to uncover new potentials for this compound, its role in advancing medicinal chemistry is likely to grow even further.